2-[[(Z)-[1-(4-chlorophenyl)-3-methyl-5-oxopyrazol-4-ylidene]methyl]amino]-6-[2-hydroxyethyl(methyl)amino]benzo[de]isoquinoline-1,3-dione

• Molecular Formula: C26H22ClN5O4
• Molecular Weight: 503.9 g/mol
• IUPAC Name: 2-[(E)-[2-(4-chlorophenyl)-5-methyl-3-oxo-1H-pyrazol-4-yl]methylideneamino]-6-[2-hydroxyethyl(methyl)amino]benzo[de]isoquinoline-1,3-dione
• InChI: InChI=1S/C26H22ClN5O4/c1-15-21(26(36)31(29-15)17-8-6-16(27)7-9-17)14-28-32-24(34)19-5-3-4-18-22(30(2)12-13-33)11-10-20(23(18)19)25(32)35/h3-11,14,29,33H,12-13H2,1-2H3/b28-14+
• InChI Key: RRRRYCQQDQSTDK-CCVNUDIWSA-N
• Isomeric SMILES: CC1=C(C(=O)N(N1)C2=CC=C(C=C2)Cl)/C=N/N3C(=O)C4=C5C(=C(C=C4)N(C)CCO)C=CC=C5C3=O
• Canonical SMILES: CC1=C(C(=O)N(N1)C2=CC=C(C=C2)Cl)C=NN3C(=O)C4=C5C(=C(C=C4)N(C)CCO)C=CC=C5C3=O

Description

2-({[1-(4-chlorophenyl)-3-methyl-5-oxo-1,5-dihydro-4H-pyrazol-4-ylidene]methyl}amino)-6-[(2-hydroxyethyl)(methyl)amino]-1H-benzo[de]isoquinoline-1,3(2H)-dione is a complex organic compound known for its diverse applications in scientific research. This compound features a unique structure that combines a pyrazole ring with a benzoisoquinoline moiety, making it a subject of interest in various fields such as medicinal chemistry, organic synthesis, and material science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-({[1-(4-chlorophenyl)-3-methyl-5-oxo-1,5-dihydro-4H-pyrazol-4-ylidene]methyl}amino)-6-[(2-hydroxyethyl)(methyl)amino]-1H-benzo[de]isoquinoline-1,3(2H)-dione typically involves multi-step organic reactions. One common synthetic route includes:

Formation of the pyrazole ring: This step involves the reaction of 4-chlorobenzaldehyde with ethyl acetoacetate and hydrazine hydrate under reflux conditions to form 1-(4-chlorophenyl)-3-methyl-5-oxo-1,5-dihydro-4H-pyrazole.

Condensation reaction: The pyrazole derivative is then subjected to a condensation reaction with 2-aminobenzamide to form the benzoisoquinoline core.

Functional group modifications:

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for reaction conditions, and the employment of catalysts to enhance reaction efficiency and yield.

Chemical Reactions Analysis

Types of Reactions

2-({[1-(4-chlorophenyl)-3-methyl-5-oxo-1,5-dihydro-4H-pyrazol-4-ylidene]methyl}amino)-6-[(2-hydroxyethyl)(methyl)amino]-1H-benzo[de]isoquinoline-1,3(2H)-dione undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic and electrophilic substitution reactions are common, especially at the chloro and amino functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Nucleophiles like amines or thiols in the presence of a base such as sodium hydroxide.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted derivatives with varied functional groups.

Scientific Research Applications

2-({[1-(4-chlorophenyl)-3-methyl-5-oxo-1,5-dihydro-4H-pyrazol-4-ylidene]methyl}amino)-6-[(2-hydroxyethyl)(methyl)amino]-1H-benzo[de]isoquinoline-1,3(2H)-dione has several applications in scientific research:

Medicinal Chemistry: It is studied for its potential as an anti-inflammatory, anticancer, and antimicrobial agent.

Organic Synthesis: Used as a building block for the synthesis of more complex molecules.

Material Science: Investigated for its potential use in organic electronics and photonics due to its unique electronic properties.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets, such as enzymes or receptors. For instance, in medicinal applications, it may inhibit the activity of certain enzymes involved in inflammation or cancer cell proliferation. The pathways involved often include modulation of signal transduction pathways, leading to altered cellular responses.

Comparison with Similar Compounds

Similar Compounds

1-(4-chlorophenyl)-3-methyl-5-oxo-1,5-dihydro-4H-pyrazole: Shares the pyrazole core but lacks the benzoisoquinoline moiety.

2-aminobenzamide: Contains the benzoisoquinoline core but lacks the pyrazole ring.

Uniqueness

2-({[1-(4-chlorophenyl)-3-methyl-5-oxo-1,5-dihydro-4H-pyrazol-4-ylidene]methyl}amino)-6-[(2-hydroxyethyl)(methyl)amino]-1H-benzo[de]isoquinoline-1,3(2H)-dione is unique due to its combined structural features, which confer distinct chemical reactivity and biological activity. This makes it a versatile compound for various applications in research and industry.